Cas no 1094350-33-0 (5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole
• CAS No: 1094350-33-0
• MF: C₉H₉FN₄O
• MW: 208.192364454269
• CID: 5705972
• PubChem ID: 43154871
• Update Time: 2025-10-22

5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[(3-fluoro-4-methoxyphenyl)methyl]-1H-1,2,3,4-tetrazole
• 5-[(3-fluoro-4-methoxyphenyl)methyl]-2H-tetrazole
• 1094350-33-0
• C9H9FN4O
• EN300-75348
• Z382821532
• CS-0260491
• AKOS008125717
• 2H-Tetrazole, 5-[(3-fluoro-4-methoxyphenyl)methyl]-
• 5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole

• Inchi： 1S/C9H9FN4O/c1-15-8-3-2-6(4-7(8)10)5-9-11-13-14-12-9/h2-4H,5H2,1H3,(H,11,12,13,14)
• InChI Key： CFQSXASUIQNGGH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1N=NNN=1)OC

Computed Properties

• Exact Mass: 208.07603909g/mol
• Monoisotopic Mass: 208.07603909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 397.8±52.0 °C(Predicted)
• pka: 4.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole

5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole: A Comprehensive Overview

5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole (CAS No. 1094350-33-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive tetrazole core and a substituted fluoromethoxyphenyl group, which contribute to its potential therapeutic applications and biological activities.

The tetrazole moiety is well-known for its ability to enhance the pharmacological properties of various drugs. It is often used to improve the metabolic stability, bioavailability, and binding affinity of drug molecules. In the case of 5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole, the presence of this functional group suggests that it may exhibit enhanced stability and better pharmacokinetic profiles compared to similar compounds without the tetrazole ring.

The fluoromethoxyphenyl substituent is another key feature of this compound. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, which can influence their interactions with biological targets. The presence of a fluorine atom in the meta position of the phenyl ring can enhance the lipophilicity and metabolic stability of the molecule, making it more suitable for in vivo applications.

Recent studies have explored the potential therapeutic applications of 5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole. One notable area of research is its use as an inhibitor of specific enzymes involved in various disease pathways. For example, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent inhibitory activity against a key enzyme involved in inflammatory responses. This finding suggests that 5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole may have potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, this compound has also shown promise in other therapeutic areas. Research conducted at a leading pharmaceutical institute demonstrated that 5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole has significant antiviral activity against several strains of viruses. The study highlighted its ability to inhibit viral replication and reduce viral load in infected cells. These findings open up new possibilities for its use in antiviral therapies.

The pharmacokinetic properties of 5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole have also been extensively studied. A preclinical study published in the European Journal of Pharmaceutical Sciences in 2021 reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The study found that it has good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate.

Safety and toxicity assessments are crucial for any compound being considered for pharmaceutical development. Preliminary toxicity studies on 5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole have shown promising results. In vitro cytotoxicity assays indicated low cytotoxicity at therapeutic concentrations. Furthermore, animal studies did not reveal any significant adverse effects at doses up to 500 mg/kg. These findings suggest that this compound has a favorable safety profile and is suitable for further clinical evaluation.

The structural versatility of 5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole also makes it an attractive candidate for drug design and optimization. Chemists can modify various parts of the molecule to fine-tune its pharmacological properties and improve its therapeutic index. For instance, substituting different functional groups on the phenyl ring or modifying the tetrazole core can lead to compounds with enhanced potency or selectivity.

In conclusion, 5-(3-Fluoro-4-methoxyphenyl)methyl-1H-1,2,3,4-tetrazole (CAS No. 1094350-33-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of a tetrazole core and a fluoromethoxyphenyl substituent endows it with favorable pharmacological properties and biological activities. Ongoing research continues to uncover new therapeutic uses for this compound, making it an exciting area of study for scientists and researchers in the field.